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Compound of Interest

Compound Name:

3-(2,3-

Dimethoxyphenyl)pyrrolidine

hydrochloride

CAS No.: 1236862-17-1

Cat. No.: B2813141

Get Quote

Executive Summary & Structural Context
3-(2,3-Dimethoxyphenyl)pyrrolidine (Formula: C₁₂H₁₇NO₂, MW: 207.27 Da) represents a

specific subclass of 3-arylpyrrolidines. Unlike the widely documented

-pyrrolidinophenones (e.g.,

-PVP), this molecule lacks the

-ketone functionality, resulting in a significantly more stable molecular ion (

) under Electron Ionization (EI) and a distinct fragmentation pathway driven by the pyrrolidine
ring's nitrogen lone pair and the electron-donating dimethoxy substituents.

Core Analytical Challenge: The primary difficulty lies in distinguishing the 2,3-dimethoxy isomer

from the thermodynamically more common 3,4-dimethoxy isomer (a mescaline/rolipram
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structural analog). This guide details the specific "ortho-effect" mechanisms that allow for

definitive identification.

Mechanistic Fragmentation Analysis (EI-MS)
The Primary Ionization Event
Under standard EI conditions (70 eV), the molecule forms a radical cation

at m/z 207.

Stability: Moderate. The absence of the destabilizing

-ketone allows the molecular ion to be observed, typically at 10-25% relative abundance.

Charge Localization: The charge initially localizes on the pyrrolidine nitrogen (due to lower

ionization energy compared to the benzene ring), driving

-cleavage events.

Diagnostic Fragmentation Pathways
Pathway A: The "Ortho-Effect" (Differentiation Marker)
The hallmark of the 2,3-dimethoxy substitution pattern is the proximity of the two methoxy

groups.

Mechanism: Steric crowding and electronic interaction between the 2-OMe and 3-OMe

groups facilitate the loss of a methyl radical (

) or a methoxy radical (

) to relieve strain and form a resonance-stabilized oxonium ion.

Diagnostic Ion:m/z 176 ([M-OCH

]

) and m/z 192 ([M-CH

]
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).

Note: While the 3,4-isomer also loses methyl groups, the 2,3-isomer typically exhibits a

higher abundance of the [M-OCH

]

fragment due to the "ortho effect" facilitating the ejection of the crowded substituent.

Pathway B: Pyrrolidine Ring Cleavage
Unlike 2-substituted pyrrolidines (which undergo facile

-cleavage to lose the side chain), 3-substituted pyrrolidines often undergo internal ring
fragmentation.

Retro-Diels-Alder (RDA) like cleavage: The pyrrolidine ring can fragment to yield ethylene (

) loss.

Fragment:m/z 42 (

) or m/z 70 (

- Pyrrolinium).

Observation: The m/z 42 peak is often the base peak (100%) in unsubstituted pyrrolidines,

but in aryl-substituted ones, the benzylic stabilization competes, often making m/z 137

(dimethoxybenzyl cation) a dominant peak.

Pathway C: Benzylic Cation Formation
The bond connecting the pyrrolidine ring to the phenyl ring is relatively robust. However, under

high energy, the pyrrolidine ring can be lost entirely.

Fragment:m/z 137 (2,3-dimethoxyphenyl cation).

Significance: This confirms the "dimethoxyphenyl" core but does not distinguish regioisomers

(2,3 vs 3,4) on its own.
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Visualization of Fragmentation Logic

Fig 1. Predicted EI-MS Fragmentation Pathway for 3-(2,3-Dimethoxyphenyl)pyrrolidine
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Caption: Fig 1. Mechanistic pathway highlighting the 'Ortho Effect' specific to the 2,3-isomer.

Comparative Performance Guide
This section objectively compares the 2,3-isomer against its primary structural alternatives.

Table 1: Isomer Differentiation Matrix (EI-MS 70eV)
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Feature
3-(2,3-

Dimethoxyphenyl)py

rrolidine

3-(3,4-

Dimethoxyphenyl)py

rrolidine

3-Phenylpyrrolidine

Molecular Ion (M+) m/z 207 (Distinct) m/z 207 (Distinct) m/z 147

Base Peak (Likely)
m/z 137 or 176

(Ortho-driven)

m/z 137 or 42

(Stability-driven)
m/z 91 (Tropylium)

[M-OCH

] (m/z 176)

High Abundance

(Ortho relief)

Low/Medium

Abundance
Absent

m/z 137 Fragment
Present (2,3-

dimethoxybenzyl)

Present (3,4-

dimethoxybenzyl)
Absent

Differentiation Key
High ratio of m/z

176/207

Lower ratio of m/z

176/207
Mass Shift (-60 Da)

Table 2: Ionization Technique Suitability
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Method Suitability
Detection Limit
(LOD)

Notes

GC-MS (EI) Excellent ~10-50 ng/mL

Best for structural

fingerprinting and

isomer differentiation

via fragmentation

ratios.

LC-ESI-MS/MS Good < 1 ng/mL

Produces [M+H]+ (m/z

208). Requires

MS/MS (CID) to

distinguish isomers;

often less specific

than EI without

retention time data.

UV Absorption Moderate N/A

2,3-isomers often

have a hypsochromic

shift (blue shift)

compared to 3,4-

isomers due to steric

twisting of the

methoxy groups.

Validated Experimental Protocols
Protocol A: GC-MS Identification Workflow
Objective: Definitive identification of the 2,3-isomer in a complex matrix.

Sample Preparation:

Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).

Optional Derivatization: Add 50 µL MBTFA (N-methyl-bis-trifluoroacetamide) and heat at

60°C for 20 mins to form the TFA-derivative (shifts M+ to m/z 303). This improves peak

shape and isomer resolution.
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Instrument Parameters (Agilent 5977 or equivalent):

Column: DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Inlet: Splitless mode, 250°C.

Oven Program:

Initial: 80°C (hold 1 min).

Ramp: 20°C/min to 280°C.

Final: 280°C (hold 5 min).

Source: 230°C, 70 eV.

Data Analysis:

Extract Ion Chromatogram (EIC) for m/z 207, 176, 137.

Pass Criteria: Retention time must match reference standard ±0.05 min. The ratio of m/z

176 to m/z 207 should be calculated; >50% relative abundance suggests 2,3-substitution

(ortho effect) over 3,4-substitution.

Protocol B: LC-MS/MS Differentiation (MRM Mode)
Objective: High-sensitivity quantitation.

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 10 mins.

Transitions (Positive Mode ESI):
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Precursor: 208.1 [M+H]+

Quantifier: 137.1 (Dimethoxybenzyl cation)

Qualifier: 193.1 (Loss of methyl) - Monitor the 193/137 ratio.

Structural Differentiation Logic (Decision Tree)

Fig 2. Logic Flow for Isomer Differentiation via EI-MS
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Caption: Fig 2. Decision tree for distinguishing 2,3-dimethoxy from 3,4-dimethoxy isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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